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Compound of Interest

Compound Name: 3-Bromophthalide

Cat. No.: B1266435

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromophthalide is a versatile synthetic intermediate with significant applications in the
pharmaceutical and fine chemical industries. This technical guide provides a comprehensive
overview of its chemical properties, structural features, and reactivity. Detailed experimental
protocols for its synthesis are presented, along with a summary of its known biological
activities. This document aims to serve as a valuable resource for researchers and
professionals engaged in organic synthesis and drug discovery.

Chemical Properties and Structure

3-Bromophthalide, also known as 3-bromo-1(3H)-isobenzofuranone, is a white to off-white
crystalline solid.[1] Its fundamental chemical and physical properties are summarized in the
table below for easy reference.
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Property Value Reference(s)
Molecular Formula CsHsBrO:2 [2]
Molecular Weight 213.03 g/mol [2]

_ _ 74-80 °C (crude), 78-80 °C
Melting Point ) [3]
(recrystallized)

Boiling Point 138 °C / 3 mmHg [4]
White to off-white crystalline

Appearance [1]
powder

Soluble in organic solvents
Solubility such as chloroform, ethanol, [1]

and acetone.

SMILES 0O=C10C(Br)c2cccccl2

INChl=1S/C8H5BrO2/c9-7-5-3-
InChl (5]
1-2-4-6(5)8(10)11-7/h1-4,7H

Spectroscopic Data

While a comprehensive public database of the FT-IR and mass spectra for 3-Bromophthalide
is not readily available, data for related compounds and key spectral features can be inferred.

e 1H NMR (CDCIs): The proton NMR spectrum is expected to show signals for the aromatic
protons and a characteristic singlet for the proton at the 3-position.

e 13C NMR (CDCIls): The carbon NMR spectrum will display signals for the carbonyl carbon, the
carbon bearing the bromine atom, and the aromatic carbons.

« Infrared (IR) Spectroscopy: The IR spectrum of 3-Bromophthalide would prominently
feature a strong absorption band characteristic of the lactone carbonyl group (C=0 stretch),
typically in the range of 1760-1780 cm~*. Aromatic C-H and C=C stretching vibrations would
also be present.[6]
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e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and a
characteristic isotopic pattern due to the presence of the bromine atom.

Synthesis of 3-Bromophthalide

The most common and well-documented method for the synthesis of 3-Bromophthalide is the
radical bromination of phthalide using N-bromosuccinimide (NBS) as the brominating agent.

Experimental Protocol: Bromination of Phthalide with N-
Bromosuccinimide

This protocol is adapted from established literature procedures.[3][7]
Materials:

Phthalide

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCla), dry

Benzoyl peroxide or AIBN (a,a'-azobisisobutyronitrile) (initiator)

Cyclohexane (for recrystallization)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
phthalide (1.0 equivalent) in dry carbon tetrachloride.

e Add N-bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of benzoyl peroxide or
AIBN to the flask.

e Heat the reaction mixture to reflux and maintain for 3-4 hours. The reaction can be monitored
by TLC. The completion of the reaction is indicated by the disappearance of the denser NBS
from the bottom of the flask and the appearance of the less dense succinimide at the
surface.[3][8]
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 After the reaction is complete, cool the mixture to room temperature and filter to remove the
succinimide.

» Concentrate the filtrate under reduced pressure to obtain the crude 3-Bromophthalide.

e Recrystallize the crude product from cyclohexane to yield pure 3-Bromophthalide as
colorless plates.[3]

Chemical Reactivity

3-Bromophthalide is a reactive molecule, primarily due to the presence of the labile bromine
atom at the 3-position and the electrophilic carbonyl group of the lactone ring.

Hydrolysis

Upon treatment with water, especially under basic conditions, 3-Bromophthalide undergoes
hydrolysis to form phthalaldehydic acid.[3][5] This reaction involves the opening of the lactone
ring.

Nucleophilic Substitution

The bromine atom at the 3-position is a good leaving group and can be readily displaced by
various nucleophiles. This reactivity allows for the introduction of a wide range of functional
groups at this position, making 3-Bromophthalide a valuable precursor for the synthesis of
more complex molecules.[9]

Grignard Reactions

3-Bromophthalide reacts with Grignard reagents, which act as strong nucleophiles. The
reaction typically proceeds with the opening of the lactone ring followed by the addition of the
Grignard reagent to the carbonyl group. This reaction is a key step in the synthesis of various
pharmaceutical compounds.[10]

Applications in Drug Development

3-Bromophthalide is a key intermediate in the synthesis of several pharmaceutical agents.
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e Antidepressants: It is a crucial starting material in the synthesis of citalopram, a selective
serotonin reuptake inhibitor (SSRI).

e Antibiotics: It is used in the preparation of talampicillin, a B-lactam antibiotic.[5]

o Other Potential Applications: Research has indicated that 3-Bromophthalide and its
derivatives may possess anti-tumor, anti-inflammatory, and anti-viral properties.[1] The
proposed anti-tumor activity is suggested to be through the induction of apoptosis.[1]
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Caption: Radical bromination of phthalide to synthesize 3-Bromophthalide.

Reactivity of 3-Bromophthalide
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Diol Intermediate

Caption: Key chemical reactions of 3-Bromophthalide.

Safety Precautions

3-Bromophthalide is an irritant and should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
in a well-ventilated fume hood.

Conclusion

3-Bromophthalide is a valuable and reactive building block in organic synthesis. Its well-
defined chemical properties and versatile reactivity make it an important intermediate in the
production of a range of fine chemicals and pharmaceuticals. This guide provides essential
technical information to support the effective and safe use of 3-Bromophthalide in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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